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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691

An In-depth Technical Guide on 2-(Methoxymethyl)pyridine

This guide provides core information on the chemical compound 2-(Methoxymethyl)pyridine,
tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties

2-(Methoxymethyl)pyridine is an organic compound with a distinct aromatic odor.[1] It serves
as a valuable intermediate in various organic synthesis applications, particularly in the creation
of pharmaceuticals, plant protection agents, and dyes.[1][2]

Quantitative Data Summary

The fundamental quantitative data for 2-(Methoxymethyl)pyridine are summarized in the table

below.
Property Value Source
Molecular Formula C7HONO [1112113114]
Molecular Weight 123.15 g/mol [11121131[4]
CAS Number 23579-92-2 [1][4][5][6]

Experimental Protocols and Methodologies
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The molecular weight and formula of 2-(Methoxymethyl)pyridine are determined through
standard analytical chemistry techniques. The molecular formula is established by methods
such as elemental analysis or high-resolution mass spectrometry, which precisely measure the
elemental composition of the compound. The molecular weight is calculated based on the
molecular formula using the standard atomic weights of its constituent elements (Carbon,
Hydrogen, Nitrogen, and Oxygen).[3] These values are fundamental chemical properties and
are not determined through the types of experimental protocols involving signaling pathways or
complex biological assays.

Logical Relationship Diagram

The following diagram illustrates the direct logical relationship between the compound's name,
its molecular formula, and its calculated molecular weight.

- QEEX-W Molecular Formula results in a _ [V [IeF ETRUETTs ]
2-(Methoxymethyl)pyridine [———» C7HINO 123.15 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Methoxymethyl)pyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295691#2-methoxymethyl-pyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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